2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride

• IUPAC Name: 2-ethyl-1,3-thiazolidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO2S.ClH/c1-2-5-7-4(3-10-5)6(8)9;/h4-5,7H,2-3H2,1H3,(H,8,9);1H
• InChI Key: KPDOVNIVTWYXNS-UHFFFAOYSA-N
• Canonical SMILES: CCC1NC(CS1)C(=O)O.Cl
• Molecular Formula: C6H12ClNO2S
• Molecular Weight: 197.68 g/mol

Description

“2-Ethyl-1,3-thiazolidine-4-carboxylic acid hydrochloride” is a compound that falls under the category of thiazolidine motifs. Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. They are used as vehicles in the synthesis of valuable organic combinations.

Synthesis Analysis

The synthesis of thiazolidine derivatives involves the reaction between 1,2-aminothiols and aldehydes. This reaction is interesting because 1,2-aminothiols are naturally present in proteins as N-terminal cysteine. The reaction kinetics are fast and do not require any catalyst. The reaction is believed to require acidic pH and a long reaction time.

Molecular Structure Analysis

Thiazolidine is a five-membered heterocycle system having the formula C3H7NS containing one nitrogen and one sulfur atom. The presence of sulfur enhances their pharmacological properties.

Chemical Reactions Analysis

The orthogonal condensation reaction between 1,2-aminothiols and aldehydes to form thiazolidine is an interesting bio-conjugation reaction. The thiazolidine product is prone to undergo hydrolysis under physiological conditions.

Future Directions

Thiazolidine motifs have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.